Cas no 52260-30-7 (2-(Methylthio)phenyl Isocyanate)

• Product Name: 2-(Methylthio)phenyl Isocyanate
• CAS No: 52260-30-7
• MF: C₈H₇NOS
• MW: 165.212280511856
• MDL: MFCD00037076
• CID: 366821
• PubChem ID: 2736989
• Update Time: 2025-06-07

2-(Methylthio)phenyl Isocyanate Chemical and Physical Properties

Names and Identifiers

• Benzene,1-isocyanato-2-(methylthio)-
• 1-Isocyanato-2-(methylthio)benzene
• 1-isocyanato-2-methylsulfanylbenzene
• 2-Isocyanatothioanisole
• 2-methylthiobenzenisocyanate
• o-methylsulfanylphenylisocyanate
• DTXSID60371748
• 2-methylthio phenyl isocyanate
• BP-12783
• AMY29186
• 2-methylthio phenylisocyanate
• 52260-30-7
• 2-(methylsulphanyl)phenyl isocyanate
• FT-0608867
• 2-(Methylthio)phenyl isocyanate
• SCHEMBL623608
• AKOS015950710
• EN300-271013
• WQXASSKJZYKJSI-UHFFFAOYSA-N
• (2-Isocyanatophenyl)(methyl)sulfane
• MFCD00037076
• 2-(Methylthio)phenyl isocyanate, 97%
• J-500827
• 2-(Methylthio)phenylisocyanate
• Benzene, 1-isocyanato-2-(methylthio)-
• 1-isocyanato-2-(methylsulfanyl)benzene
• 2-(Methylthio)phenyl Isocyanate

• MDL： MFCD00037076
• Inchi： 1S/C8H7NOS/c1-11-8-5-3-2-4-7(8)9-6-10/h2-5H,1H3
• InChI Key： WQXASSKJZYKJSI-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1N=C=O

Computed Properties

• Exact Mass: 165.02500
• Monoisotopic Mass: 165.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.21 g/mL at 25 °C(lit.)
• Boiling Point: 126 °C5 mm Hg(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.6(lit.)
• PSA: 54.73000
• LogP: 2.37580
• Solubility: Not available

2-(Methylthio)phenyl Isocyanate Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：UN 2922 8/PG 2
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S23; S26; S36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Safety Term：S26;S36/37/39

Additional information on 2-(Methylthio)phenyl Isocyanate

2-(Methylthio)phenyl Isocyanate: An Overview of Its Properties, Applications, and Recent Research

2-(Methylthio)phenyl Isocyanate (CAS No. 52260-30-7) is a versatile compound that has garnered significant attention in the fields of organic synthesis, pharmaceuticals, and materials science. This isocyanate derivative is characterized by its unique molecular structure, which includes a phenyl ring substituted with a methylthio group and an isocyanate functional group. These features contribute to its reactivity and utility in various chemical reactions and applications.

The chemical formula of 2-(Methylthio)phenyl Isocyanate is C₈H₈NOS, and it has a molecular weight of approximately 164.21 g/mol. The compound is typically a colorless to pale yellow liquid at room temperature, with a characteristic odor. Its physical properties, such as boiling point and solubility, make it suitable for use in a wide range of synthetic processes.

In the realm of organic synthesis, 2-(Methylthio)phenyl Isocyanate is often employed as a building block for the preparation of more complex molecules. The reactivity of the isocyanate group allows it to participate in various reactions, including nucleophilic addition, condensation, and polymerization. These reactions are crucial for the synthesis of ureas, urethanes, and other derivatives that find applications in pharmaceuticals, coatings, and adhesives.

Recent research has highlighted the potential of 2-(Methylthio)phenyl Isocyanate in the development of novel pharmaceuticals. For instance, studies have explored its use in the synthesis of bioactive compounds with potential therapeutic applications. One notable example is its role in the preparation of small molecule inhibitors targeting specific enzymes or receptors involved in disease pathways. These inhibitors can be designed to modulate biological processes with high selectivity and efficacy.

In addition to its pharmaceutical applications, 2-(Methylthio)phenyl Isocyanate has shown promise in materials science. The compound can be used to synthesize polymers with tailored properties for use in advanced materials such as coatings, adhesives, and elastomers. The presence of the methylthio group imparts unique characteristics to these materials, such as improved thermal stability and enhanced mechanical performance.

The environmental impact of chemical compounds is an important consideration in their development and application. Research on 2-(Methylthio)phenyl Isocyanate has focused on understanding its environmental fate and potential toxicity. Studies have shown that proper handling and disposal practices can minimize any adverse effects on the environment. Additionally, efforts are underway to develop more sustainable synthetic routes for this compound, aligning with the principles of green chemistry.

Safety is another critical aspect when working with chemical compounds like 2-(Methylthio)phenyl Isocyanate. While it is not classified as a hazardous material under current regulations, it is important to follow standard safety protocols during handling and storage. This includes using appropriate personal protective equipment (PPE), ensuring adequate ventilation, and following guidelines for waste disposal.

In conclusion, 2-(Methylthio)phenyl Isocyanate (CAS No. 52260-30-7) is a valuable compound with diverse applications in organic synthesis, pharmaceuticals, and materials science. Its unique chemical structure and reactivity make it an essential building block for the development of novel compounds and materials. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in various scientific fields.